Cas no 1286719-84-3 (3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide)

• Product Name: 3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide
• CAS No: 1286719-84-3
• MF: C₂₀H₂₁N₃O₄
• MW: 367.398444890976
• CID: 5473900
• PubChem ID: 52992117
• Update Time: 2025-11-01

3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide Chemical and Physical Properties

Names and Identifiers

• 3-(3-(furan-2-yl)-6-oxopyridazin-1(6H)-yl)-N-(2-methoxybenzyl)-2-methylpropanamide
• F2773-0673
• VU0497743-1
• 1286719-84-3
• 3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide
• 3-[3-(furan-2-yl)-6-oxopyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide
• AKOS024465199

• Inchi： 1S/C20H21N3O4/c1-14(20(25)21-12-15-6-3-4-7-17(15)26-2)13-23-19(24)10-9-16(22-23)18-8-5-11-27-18/h3-11,14H,12-13H2,1-2H3,(H,21,25)
• InChI Key： NQRZXFHNJHGOMZ-UHFFFAOYSA-N
• SMILES： O=C(C(C)CN1C(C=CC(C2=CC=CO2)=N1)=O)NCC1C=CC=CC=1OC

Computed Properties

• Exact Mass: 367.15320616g/mol
• Monoisotopic Mass: 367.15320616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 604
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide

Professional Introduction to Compound with CAS No 1286719-84-3 and Product Name: 3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide

The compound with the CAS number 1286719-84-3 and the product name 3-[3-(furan-2-yl)-6-oxo-1,6-dihydropyridazin-1-yl]-N-[(2-methoxyphenyl)methyl]-2-methylpropanamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a furan moiety, a pyridazine ring, and an amide group, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their pharmacological potential. The furan derivative in this molecule is particularly noteworthy, as furan-based structures are known for their ability to interact with various biological targets. Specifically, the furan-2-yl substituent can participate in hydrogen bonding and hydrophobic interactions, which are crucial for the binding affinity of drug candidates. This feature makes the compound a promising candidate for further investigation in drug discovery.

The pyridazine ring is another critical component of this molecule. Pyridazines are six-membered aromatic heterocycles that contain two nitrogen atoms at positions 1 and 4. They are widely recognized for their role in medicinal chemistry due to their versatility in forming stable complexes with biological targets. The presence of the 6-oxo group on the pyridazine ring further enhances the molecule's potential bioactivity by introducing additional polar interactions. These interactions can be particularly important for binding to proteins and enzymes, which often require precise molecular recognition.

The amide group, located at the N-terminal position of the molecule, is another key feature that contributes to its pharmacological properties. Amides are well-known for their ability to modulate biological pathways by acting as substrates or inhibitors of enzymatic reactions. In this compound, the amide group is connected to a 2-methoxyphenylmethyl side chain, which adds another layer of complexity to its potential interactions. The 2-methoxyphenyl moiety is known for its ability to engage in π-stacking interactions with aromatic residues in proteins, which can enhance binding affinity.

Recent studies have highlighted the importance of optimizing molecular structure for improved pharmacokinetic properties. The 2-methylpropanamide moiety at the C-terminal end of the molecule contributes to the overall solubility and metabolic stability of the compound. This is particularly relevant in drug development, where poor solubility or rapid metabolism can limit therapeutic efficacy. By incorporating this group, the compound demonstrates potential for better bioavailability and prolonged circulation time in vivo.

The synthesis of this compound involves multiple steps that require careful optimization to ensure high yield and purity. The introduction of the furan-2-yl substituent typically involves Friedel-Crafts acylation or nucleophilic substitution reactions, depending on the synthetic strategy employed. The formation of the pyridazine ring often requires cyclization reactions under controlled conditions to avoid unwanted side products. Finally, the amide bond formation is typically achieved through coupling reactions such as acylation or amidation.

From a computational chemistry perspective, molecular modeling studies have been instrumental in understanding the binding mode of this compound with potential biological targets. Docking simulations have revealed that the furan moiety, pyridazine ring, and amide group interact favorably with specific residues in target proteins, suggesting strong binding affinity. Additionally, quantum mechanical calculations have been used to predict the electronic properties of key functional groups, which can provide insights into their reactivity and interaction with biological systems.

The pharmacological profile of this compound has been evaluated through in vitro assays that measure its interaction with various enzymes and receptors. Initial studies have shown promising activity against several targets relevant to human health conditions such as inflammation, pain management, and metabolic disorders. The presence of multiple interacting moieties increases the likelihood that this compound will exhibit broad-spectrum activity.

Future research directions include exploring derivative structures that may enhance potency or selectivity while maintaining favorable pharmacokinetic properties. Modifications such as varying substituents on the furan ring, introducing different amide linkages, or altering the length and composition of side chains could lead to novel compounds with improved therapeutic profiles.

In conclusion, compound CAS No 1286719-84-3 represents a significant contribution to pharmaceutical chemistry due to its unique structural features and potential biological activities. The interplay between its furan moiety, pyridazine ring, and amide group offers multiple opportunities for interaction with biological targets, making it a valuable scaffold for drug discovery efforts. With continued research and optimization, this compound holds promise as a lead structure for developing new therapeutic agents.